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The CREB binding protein (CREBBP) and its close homolog EP300 are critical transcriptional
coactivators involved in a myriad of cellular processes, including cell growth, differentiation, and
DNA repair. Their bromodomains, which recognize and bind to acetylated lysine residues on
histones and other proteins, have emerged as attractive therapeutic targets in oncology and
inflammatory diseases. The development of potent and selective CREBBP bromodomain
inhibitors is a key focus of epigenetic drug discovery. This guide provides an objective
comparison of prominent CREBBP inhibitors, focusing on their cross-reactivity profiles and the
experimental data that defines their performance.

Comparative Analysis of CREBBP Inhibitor
Selectivity

Achieving high selectivity for the CREBBP bromodomain, particularly over the bromodomains
of the BET (Bromodomain and Extra-Terminal domain) family (e.g., BRD4), has been a
significant challenge in the development of these inhibitors. The following tables summarize the
binding affinities and selectivity profiles of several key CREBBP inhibitors.
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Table 1: Binding Affinity (Kd/IC50 in nM) of CREBBP Inhibitors

Inhibitor CREBBP EP300 BRD4(1) BRD4(2)
SGC-CBP30 21 32 850[1] >5000
I-CBP112 151[2] 167[2] 5600[3] 20000[3]
CCS1477 1.7[4] 1.3[4] 222[4] -
(-)-OXFBDO5 200[5] 240[5] >10000[5] -

Table 2: Selectivity Profile of CREBBP Inhibitors (Fold-Selectivity over BRD4(1))

Inhibitor Selectivity (CREBBP vs. BRD4(1))
SGC-CBP30 ~40-fold[6]

I-CBP112 ~37-fold

CCS1477 ~130-fold[7]

(-)-OXFBDO5 >100-fold[5][8]

Signaling Pathways and Experimental Workflow
Visualization

To understand the context in which these inhibitors function and how their activity is measured,
the following diagrams illustrate a key signaling pathway involving CREBBP and a typical
experimental workflow for inhibitor characterization.
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Workflow for CREBBP Inhibitor Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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